Cas no 2549041-91-8 (3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2549041-91-8
• MF: C₂₂H₃₀N₂O₂
• MW: 354.485805988312
• CID: 5314297
• PubChem ID: 167997077
• Update Time: 2025-06-08

3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclohexylmethyl)-3-(phenylmethyl)-2,4(1H,3H)-quinazolinedione
• 2549041-91-8
• 3-benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C22H30N2O2/c25-21-19-13-7-8-14-20(19)23(15-17-9-3-1-4-10-17)22(26)24(21)16-18-11-5-2-6-12-18/h2,5-6,11-12,17,19-20H,1,3-4,7-10,13-16H2
• InChI Key： MJDDIGZBVGLZNM-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2N(C(N1CC1C=CC=CC=1)=O)CC1CCCCC1

Computed Properties

• Exact Mass: 354.230728204g/mol
• Monoisotopic Mass: 354.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.6±43.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Additional information on 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2549041-91-8)

3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, identified by the CAS number 2549041-91-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinazoline class, a structural motif known for its broad spectrum of biological activities. The presence of both benzyl and cyclohexylmethyl substituents in its molecular framework suggests potential for unique interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione features a fused ring system consisting of a benzyl group attached to a cyclohexylmethyl side chain, which is linked to a tetrahydroquinazoline core. The 2,4-dione moiety further enhances its potential pharmacological properties by introducing polar functional groups that may facilitate binding to specific enzymes or receptors. This structural complexity makes it an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in tetrahydroquinazoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit inhibitory activity against several key enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The specific substitution pattern in 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione may confer unique advantages over other derivatives by optimizing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The tetrahydroquinazoline scaffold provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical space. Researchers have been particularly interested in modifying the benzyl and cyclohexylmethyl groups to improve solubility, metabolic stability, and overall bioavailability. These modifications are critical for translating preclinical findings into viable therapeutic agents.

The pharmacological profile of 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione has been the focus of several recent studies. Initial investigations have highlighted its potential as an inhibitor of kinases and other enzymes implicated in tumor growth and progression. The dione group within its structure is known to participate in hydrogen bonding interactions with biological targets, which could enhance its binding affinity. Additionally, the cyclohexylmethyl side chain may contribute to steric hindrance effects that fine-tune receptor recognition.

Advances in computational chemistry have enabled more efficient screening of compounds like 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione for their pharmacological potential. Molecular docking studies have suggested that this compound may interact with proteins involved in cell signaling pathways relevant to diseases such as cancer and autoimmune disorders. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

Synthetic methodologies have also seen significant advancements in the context of preparing complex heterocyclic compounds like 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of intricate molecular architectures with high precision. These methods not only improve yield but also allow for greater control over stereochemistry—a critical factor in determining biological activity.

The biodegradability and environmental impact of 3-Benzyl-1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione are also areas of increasing interest. Researchers are exploring sustainable synthetic routes that minimize waste and hazardous byproducts. Additionally，the development of green chemistry principles has encouraged the use of renewable feedstocks and energy-efficient processes in the production of pharmaceutical intermediates like this one.

Future directions for research on 3-Benzyl-1-(cyclohexylmethyl)-1，2，3，4-tetrahydroquinazoline-2，4-dione include exploring its role in drug development pipelines. Preclinical studies are needed to evaluate its safety profile and therapeutic efficacy across various disease models. Collaborations between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. Furthermore，investigations into its mechanism of action could uncover novel therapeutic strategies with fewer side effects than existing treatments.

The versatility of CAS No 2549041-91-8 makes it a valuable building block for medicinal chemists seeking to develop new drugs。 Its unique structural features offer opportunities to design molecules with tailored properties for specific therapeutic applications。 As research continues，this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disciplines。